Cas no 899998-82-4 (4-{2-(3,4-dimethylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-ylmethyl}benzonitrile)

4-{2-(3,4-dimethylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-ylmethyl}benzonitrile structure
899998-82-4 structure
Product Name:4-{2-(3,4-dimethylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-ylmethyl}benzonitrile
CAS No:899998-82-4
MF:C23H19N3O3S
MW:417.480263948441
CID:5440785
PubChem ID:18591791
Update Time:2023-11-21

4-{2-(3,4-dimethylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-ylmethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-{[2-(3,4-dimethylphenyl)-1,1-dioxido-3-oxo-2,3-dihydro-4H-1,2,4-benzothiadiazin-4-yl]methyl}benzonitrile
    • 4-{[2-(3,4-dimethylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-yl]methyl}benzonitrile
    • F3167-0174
    • AKOS002079551
    • 4-[[2-(3,4-dimethylphenyl)-1,1,3-trioxo-1lambda6,2,4-benzothiadiazin-4-yl]methyl]benzonitrile
    • 899998-82-4
    • 4-((2-(3,4-dimethylphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)methyl)benzonitrile
    • 4-[[2-(3,4-Dimethylphenyl)-2,3-dihydro-1,1-dioxido-3-oxo-4H-1,2,4-benzothiadiazin-4-yl]methyl]benzonitrile
    • 4-{2-(3,4-dimethylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-ylmethyl}benzonitrile
    • Inchi: 1S/C23H19N3O3S/c1-16-7-12-20(13-17(16)2)26-23(27)25(15-19-10-8-18(14-24)9-11-19)21-5-3-4-6-22(21)30(26,28)29/h3-13H,15H2,1-2H3
    • InChI Key: AZLFBWGUDIHNFV-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(CN2C3=CC=CC=C3S(=O)(=O)N(C3=CC=C(C)C(C)=C3)C2=O)C=C1

Computed Properties

  • Exact Mass: 417.11471265g/mol
  • Monoisotopic Mass: 417.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 648.2±65.0 °C(Predicted)
  • pka: -0.73±0.20(Predicted)

4-{2-(3,4-dimethylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-ylmethyl}benzonitrile Pricemore >>

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